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Compound of Interest

2-Chloro-5-
Compound Name: )
cyanobenzenesulfonamide

cat. No.: B1371306

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 2-Chloro-
5-cyanobenzenesulfonamide, a compound of interest in pharmaceutical and chemical
research. This document outlines its known physical properties, presents standardized

experimental protocols for their determination, and includes visual workflows for these
procedures.

Core Physical Properties

The precise determination of melting and boiling points is fundamental in the identification and
purity assessment of chemical compounds. For 2-Chloro-5-cyanobenzenesulfonamide (CAS
No: 1939-76-0), the experimentally determined and reported values are summarized below.

Physical Property Value
Melting Point 189 - 191 °C (372.2 - 375.8 °F)[1]
Boiling Point No information available[1]

Experimental Protocols
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The following sections detail the standardized methodologies for the determination of melting
and boiling points for crystalline organic compounds like 2-Chloro-5-
cyanobenzenesulfonamide.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. A sharp melting point range is indicative of a pure substance. The capillary method is a
widely used technique for this determination.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of the dry, crystalline 2-Chloro-5-
cyanobenzenesulfonamide is finely ground using a mortar and pestle.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped to pack the solid into the sealed end,
achieving a sample height of 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

e Heating and Observation:
o Arapid initial heating is performed to determine an approximate melting range.

o The apparatus is allowed to cool.
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o Asecond, more careful determination is conducted with a new sample, heating at a slower
rate (approximately 1-2 °C per minute) as the temperature approaches the approximate
melting point.

o Data Recording: The temperature at which the first droplet of liquid appears and the
temperature at which the entire sample becomes liquid are recorded. This range represents
the melting point of the substance.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. For substances that are liquid at or near room temperature, the Thiele
tube method is a common and efficient technique for boiling point determination. While 2-
Chloro-5-cyanobenzenesulfonamide is a solid at room temperature, this protocol is included
for broader applicability.

Apparatus:

e Thiele tube

e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Heat source (e.g., Bunsen burner)

e Mineral oll

Procedure:

o Sample Preparation: A small amount of the liquid sample is placed into the small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid.
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o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then secured in a Thiele tube containing
mineral oil.

o Heating: The side arm of the Thiele tube is gently heated, causing the mineral oil to circulate
and heat the sample uniformly.

o Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.

o Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
temperature at which the bubbling ceases and the liquid is drawn into the capillary tube is
recorded as the boiling point.

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of
melting and boiling points.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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